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Compound of Interest

Compound Name: 25I-NBOMe

Cat. No.: B1664066 Get Quote

For research, scientific, and drug development professionals, the proper disposal of potent,

synthetic compounds such as 25I-NBOMe is a critical component of laboratory safety and

regulatory compliance. Due to its high potency and classification as a Schedule I controlled

substance in the United States, stringent procedures must be followed to mitigate risks to

personnel and the environment. This document provides a comprehensive overview of the

recommended disposal procedures for 25I-NBOMe, drawing from established guidelines for

hazardous and controlled substances.

Understanding the Compound: Chemical and
Physical Properties
A thorough understanding of the chemical and physical properties of 25I-NBOMe is

fundamental to safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value

Chemical Formula C18H22INO3

Molar Mass 427.28 g/mol

Appearance Powder, liquid solutions, or on blotter paper.

Solubility
Data not readily available, but generally soluble

in organic solvents.

DEA Schedule Schedule I

Disposal Procedures: A Step-by-Step Approach
Given that specific degradation or inactivation protocols for 25I-NBOMe are not publicly

available, disposal must adhere to the regulations for hazardous chemical waste and controlled

substances. The primary options for disposal are through a licensed hazardous waste

contractor or a DEA-registered reverse distributor. In-lab treatment or neutralization is not

recommended without validated procedures due to the high potency and potential for

hazardous reactions.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling 25I-NBOMe for disposal, a thorough hazard assessment must be conducted.

Due to its potency, appropriate PPE is mandatory to prevent accidental exposure. This

includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.

Eye Protection: Safety glasses or goggles.

Lab Coat: A dedicated lab coat should be worn.

Respiratory Protection: Depending on the form of the compound and the handling procedure,

a respirator may be necessary to prevent inhalation of airborne particles.
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Step 2: Segregation and Labeling of Waste
All waste containing 25I-NBOMe, including pure compound, solutions, contaminated labware

(e.g., vials, pipette tips), and personal protective equipment, must be segregated from general

laboratory waste.

Waste Containers: Use clearly labeled, leak-proof, and chemically compatible containers for

all 25I-NBOMe waste.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "25I-NBOMe," and any other identifiers required by your institution and local

regulations.

Step 3: Disposal through a Licensed Hazardous Waste
Contractor
For non-controlled substance applications or when a reverse distributor is not required, a

licensed hazardous waste contractor is the appropriate disposal route.

Contact your institution's Environmental Health and Safety (EHS) office. They will provide

guidance on the proper procedures and approved contractors.

Package the waste according to the contractor's and regulatory requirements. This typically

involves placing the primary, labeled container into a secondary, larger container with

absorbent material.

Complete all necessary paperwork, including a hazardous waste manifest, which tracks the

waste from your laboratory to its final disposal site.

Step 4: Disposal of Controlled Substances via a DEA-
Registered Reverse Distributor
As a Schedule I controlled substance, the disposal of 25I-NBOMe must comply with the

regulations set forth by the Drug Enforcement Administration (DEA). The standard procedure

for the disposal of controlled substances from a research setting is through a DEA-registered

reverse distributor.[1][2][3]
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Contact a DEA-registered reverse distributor. Your institution's EHS or Office of Research

Compliance should have a list of approved vendors.

Follow the reverse distributor's instructions for packaging, labeling, and shipping the 25I-
NBOMe.

Maintain meticulous records of the disposal, including the amount of substance disposed of

and the date of transfer to the reverse distributor. These records must be kept for a minimum

of two years.[1]

Experimental Protocols: Decontamination of Lab
Surfaces
In the event of a spill or as part of routine laboratory cleanup, a decontamination procedure

should be followed. While specific studies on the chemical inactivation of 25I-NBOMe are not

available, a general approach for decontaminating surfaces exposed to potent

phenethylamines can be adopted. This typically involves:

Initial Cleaning: Wipe the surface with a detergent solution to remove the bulk of the

contaminant.

Chemical Inactivation (use with caution): A solution of a strong oxidizing agent, such as a

10% bleach solution, can be used to treat the surface. Allow for a sufficient contact time

(e.g., 15-30 minutes). Note: The efficacy of this method for 25I-NBOMe has not been

scientifically validated. Always test on a small, inconspicuous area first to ensure material

compatibility.

Rinsing: Thoroughly rinse the surface with water to remove any residual cleaning and

inactivating agents.

Waste Disposal: All materials used for decontamination (e.g., paper towels, wipes) must be

disposed of as hazardous waste.

Logical Workflow for 25I-NBOMe Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 25I-NBOMe in a laboratory setting.
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Caption: Logical workflow for the proper disposal of 25I-NBOMe.

Disclaimer: This information is intended as a guide for trained laboratory professionals. Always

consult your institution's specific safety protocols and comply with all local, state, and federal

regulations regarding the handling and disposal of hazardous and controlled substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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